Cas no 2034575-55-6 (3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine)

• Product Name: 3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine
• CAS No: 2034575-55-6
• MF: C₁₈H₁₆ClF₃N₂O₃
• MW: 400.779454231262
• CID: 5337473
• Update Time: 2025-10-29

3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• (3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)(2-(trifluoromethoxy)phenyl)methanone
• [3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-[2-(trifluoromethoxy)phenyl]methanone
• 3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine

• Inchi： 1S/C18H16ClF3N2O3/c19-14-10-23-8-7-16(14)26-12-4-3-9-24(11-12)17(25)13-5-1-2-6-15(13)27-18(20,21)22/h1-2,5-8,10,12H,3-4,9,11H2
• InChI Key： MYNSYGIGVUCFRW-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(C2C=CC=CC=2OC(F)(F)F)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 509
• XLogP3: 4.3
• Topological Polar Surface Area: 51.7

Additional information on 3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine

3-Chloro-4-({1-2-(Trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine: A Comprehensive Overview

The compound 3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine, identified by the CAS number 2034575-55-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science. Recent studies have highlighted its role in the development of advanced materials and its potential as a building block for novel pharmaceutical agents.

The molecular structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 3-position and an oxy group attached to a piperidine moiety at the 4-position. The piperidine ring is further substituted with a trifluoromethoxybenzoyl group, which introduces significant electronic and steric effects. These structural elements contribute to the compound's stability, reactivity, and bioavailability, making it an attractive candidate for further research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the key intermediates. These techniques not only enhance the yield but also ensure high purity, which is critical for downstream applications.

In terms of applications, this compound has shown promise in the field of pharmacology. Preclinical studies suggest that it may exhibit potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for drug discovery.

The compound's electronic properties also make it suitable for use in organic electronics. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its high electron mobility and stability under ambient conditions make it a valuable material for next-generation electronic devices.

From an environmental perspective, studies have been conducted to assess the compound's biodegradability and toxicity. Initial findings indicate that it exhibits low toxicity to aquatic organisms, which aligns with its potential use in pharmaceutical applications. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and disposal.

In conclusion, 3-chloro-4-({1-2-(trifluoromethoxy)benzoylpiperidin-3-yl}oxy)pyridine represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. Continued research will undoubtedly unlock new possibilities for this compound, contributing to both scientific knowledge and practical innovations.